molecular formula C11H14O4 B8566372 Methyl 4-hydroxy-2-isopropoxybenzoate

Methyl 4-hydroxy-2-isopropoxybenzoate

Cat. No.: B8566372
M. Wt: 210.23 g/mol
InChI Key: MZKGXSGXUZWUNE-UHFFFAOYSA-N
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Description

Methyl 4-hydroxy-2-isopropoxybenzoate is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14O4

Molecular Weight

210.23 g/mol

IUPAC Name

methyl 4-hydroxy-2-propan-2-yloxybenzoate

InChI

InChI=1S/C11H14O4/c1-7(2)15-10-6-8(12)4-5-9(10)11(13)14-3/h4-7,12H,1-3H3

InChI Key

MZKGXSGXUZWUNE-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=C(C=CC(=C1)O)C(=O)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

0.1N NaOH (10 mL, 1 mmol) was added to a solution of 4-Acetoxy-2-isopropoxy-benzoic acid methyl ester (0.910 g, 3.6 mmol) in THF (1 mL) and MeOH (1 mL). Reaction was stirred for three days at room temperature. Reaction solution was concentrated by rotary evaporation and resulting residue was dissolved in water. The solution was neutralized with 1N HCl and a precipitate formed. Collected precipitate and washed with water and hexane. Obtained 0.870 g of 4-Hydroxy-2-isopropoxy-benzoic acid methyl ester in quantitative yield.
Name
Quantity
10 mL
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reactant
Reaction Step One
Name
4-Acetoxy-2-isopropoxy-benzoic acid methyl ester
Quantity
0.91 g
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reactant
Reaction Step One
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Quantity
1 mL
Type
solvent
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Quantity
1 mL
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solvent
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0 (± 1) mol
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reactant
Reaction Step Two
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0 (± 1) mol
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solvent
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Synthesis routes and methods II

Procedure details

To a solution of methyl 2,4-dihydroxybenzoate (5.4 g) and 2-iodopropane (10.2 g) in benzene (200 mL) was added Ag2CO3 and the mixture was heated in a 100° C. oil bath for 1 h. Additional methyl 2,4-dihydroxybenzoate (5 g) and 2-iodopropane (5 g) were added and the mixture was heated at 100° C. for another 2 h. After cooling, the mixture was filtered and concentrated. The residue was purified by flash chromatography eluted with 30:1 toluene/EtOAc to give 3 g of the title compound along with 1.2 g of isomer methyl 4-hydroxy-2-isopropoxybenzoate.
Quantity
5.4 g
Type
reactant
Reaction Step One
Quantity
10.2 g
Type
reactant
Reaction Step One
[Compound]
Name
Ag2CO3
Quantity
0 (± 1) mol
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reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Quantity
5 g
Type
reactant
Reaction Step Two

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